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Enalapril Maleate Stability: Key Factors & Data

The table below summarizes the primary stability findings for enalapril maleate:

Factor Key Findings Experimental Conditions & Quantitative Data

| Thermal Stability (Solid State) | Stability is highly dependent on the drug-matrix pH and humidity [1]

[2] [3]. | • Accelerated Stability: Tablets stored at 40°C/75% RH for 90 days showed a decrease in enalapril

content, with diketopiperazine (DKP) as the primary degradation product [3]. • Kinetic Parameters:

Degradation in solid state follows an autocatalytic reaction model. In a humid atmosphere, the activation

energy was found to be 94.6 kJ mol⁻¹ [2]. | | Thermal Stability (Solution State) | Highly unstable in

solution, with degradation rate dependent on pH [4]. | • Forced Degradation: Under acidic (0.1N HCl,

80°C), neutral, and alkaline (0.1N NaOH, 80°C) conditions, significant degradation occurs [4]. | |

Photostability | Moderately sensitive to light, particularly in its pure powder form [1] [4]. | • Pure Powder:

Exposure to daylight caused 3.3% degradation, while UV light caused 0.2% degradation [1]. • Tablets:

Formulations, especially those with a basic matrix, showed negligible photolysis, indicating a protective

effect [1]. | | Matrix/Excipient Impact | The acidity or basicity of the drug-matrix is a critical factor [1]

[3] [5]. | • Acidic Matrix: Promotes degradation to DKP, but the overall extent of degradation is lower [1]

[3]. • Basic Matrix: Promotes degradation to enalaprilat and shows a higher overall degradation rate [1]. •
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Optimal pH: A neutral microenvironmental pH is most suitable for stability; acidic conditions (pH ~3)

also show a stabilizing effect [5]. |

Recommended Experimental Protocols

HPLC Stability-Indicating Method

This method is effective for separating enalapril from its major degradation products [4].

Chromatographic Conditions:
Column: C18 (e.g., 4.6 x 150 mm, 3.5 µm)

Mobile Phase: Acetonitrile and phosphate buffer (pH 3.0)
Flow Rate: 1 mL/min

Detection: UV at 210 nm
Column Temperature: 60°C

Sample Preparation: For solid samples, disperse and dissolve in a 1:1 mixture of phosphate buffer
and methanol, then centrifuge and inject the supernatant [4].

Forced Degradation Studies

Follow ICH guideline Q1A(R2) to understand degradation pathways [4].

Acidic/Basic Hydrolysis: Treat sample with 0.1N HCl or 0.1N NaOH at 80°C for several hours.

Oxidative Degradation: Expose sample to 3% hydrogen peroxide at room temperature.
Photostability: Expose solid drug and formulations to a light source that includes both UV and

visible light, at a specified temperature (e.g., 40°C).
Solid-State Stability: Place samples in stability chambers at 40°C and 75% relative humidity for up

to 3 months [3].

The degradation pathway and key experiments can be visualized as follows:
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Troubleshooting Common Formulation Stability
Problems

Rapid Formation of Diketopiperazine (DKP) in Tablets

Cause: This is typically favored in an acidic microenvironment within the formulation and is

accelerated by heat and moisture [3] [6].
Solution: Reformulate to create a neutral microenvironmental pH. The use of alkalinizing
agents like sodium bicarbonate has been shown to thermally stabilize the drug and suppress
DKP formation [3] [5].

Unexpected Degradation in "Inert" Solid Dosage Forms

Cause: Enalapril maleate can be stable alone but becomes unstable when mixed with

excipients. Microcrystalline cellulose, which can absorb moisture, often promotes
degradation. Magnesium stearate (basic) may also be incompatible [1] [3].

Solution: Perform thorough excipient compatibility studies using DSC and TGA. Select
excipients that maintain a neutral or slightly acidic pH in the final blend [3] [5].
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Instability in Compounded Oral Liquids

Cause: Enalapril maleate is inherently unstable in solution, with degradation rate and pathway
depending on the vehicle's pH [7] [8].

Solution: Use an acidic vehicle like Oral Mix or citrate buffer (pH ~4.2-4.6). When prepared
this way, suspensions (1 mg/mL) are stable for over 90 days at 4°C and 25°C. Avoid using pure

water as a vehicle [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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